HSV-gB2 498-505

• Molecular Formula: C41H67N11O13
• Molecular Weight: 922.0 g/mol
• InChI: InChI=1S/C41H67N11O13/c1-6-22(4)32(52-38(62)30(20-54)51-34(58)25(42)19-53)39(63)48-27(14-15-31(55)56)36(60)49-28(18-24-11-8-7-9-12-24)37(61)46-23(5)33(57)47-26(13-10-16-45-41(43)44)35(59)50-29(40(64)65)17-21(2)3/h7-9,11-12,21-23,25-30,32,53-54H,6,10,13-20,42H2,1-5H3,(H,46,61)(H,47,57)(H,48,63)(H,49,60)(H,50,59)(H,51,58)(H,52,62)(H,55,56)(H,64,65)(H4,43,44,45)/t22-,23-,25-,26-,27-,28-,29-,30-,32-/m0/s1
• InChIKey: UBVOHDHFHIMSCO-YWZBYMRGSA-N

HSV-gB2 498-505: An Immunodominant H-2Kb-Restricted CTL Epitope for HSV Research

HSV-gB2 498-505 is an eight‑amino‑acid synthetic peptide (SSIEFARL) corresponding to residues 498–505 of herpes simplex virus type 2 (HSV-2) glycoprotein B (gB). This linear epitope functions as an H‑2Kb‑restricted, HSV‑1/2‑cross‑reactive cytotoxic T‑lymphocyte (CTL) recognition determinant . In C57BL/6 mice, it accounts for 70–90% of the total CD8+ T‑cell response following HSV‑1 infection, establishing it as the single immunodominant epitope in this model [1]. The peptide is widely employed as a reference standard for quantifying HSV‑specific CTL responses, validating MHC‑tetramer reagents, and evaluating vaccine candidates due to its well‑characterized, quantifiable immunological footprint.

H-2K^b-restricted CTL epitope for C57BL/6 mouse models

Reported immunodominant reference for HSV-specific CD8⁺ T-cell quantification

Supports MHC-tetramer reagent validation and research vaccine candidate evaluation

• [1] Wallace ME, Keating R, Heath WR, Carbone FR. The cytotoxic T-cell response to herpes simplex virus type 1 infection of C57BL/6 mice is almost entirely directed against a single immunodominant determinant. J Virol. 1999 Sep;73(9):7619-26. doi: 10.1128/jvi.73.9.7619-7626.1999. View Source

Why Generic HSV Peptides Cannot Substitute for HSV-gB2 498-505 in Quantitative Immunoassays

Generic substitution of HSV‑derived peptides fails because the magnitude and specificity of the CTL response are exquisitely epitope‑dependent. The gB498‑505 epitope (SSIEFARL) elicits a uniquely focused CD8+ T‑cell response: in C57BL/6 mice, 70–90% of all HSV‑1‑specific CD8+ T cells are directed against this single determinant, whereas alternative epitopes—including other gB‑derived peptides or those from gD and gC—contribute minimally to the total response [1]. Consequently, peptides representing different HSV proteins or even adjacent gB sequences cannot recapitulate the immunodominance or protective efficacy of SSIEFARL. Using an incorrect epitope in tetramer staining, ELISpot, or challenge experiments leads to severe under‑quantification of HSV‑specific immunity and invalidates cross‑study comparisons. The quantitative evidence detailed in Section 3 demonstrates that procurement of the exact SSIEFARL sequence is not a preference but a scientific necessity for reproducible, interpretable results.

Risk dimension

SSIEFARL (target)

Alternative HSV peptides

Immunodominance profile

Reported immunodominant epitope; major CD8⁺ T-cell target

Alternative epitopes do not recapitulate immunodominance; may drastically under-quantify response

Cross-study comparability

Enables direct comparison across HSV CTL studies

Epitope mismatch invalidates quantitative cross-study comparisons

Protective response context

Single-epitope immunization may support protective response in challenge models

Other epitopes may not confer comparable protection benchmark; endpoint context may differ

• [1] Wallace ME, Keating R, Heath WR, Carbone FR. The cytotoxic T-cell response to herpes simplex virus type 1 infection of C57BL/6 mice is almost entirely directed against a single immunodominant determinant. J Virol. 1999 Sep;73(9):7619-26. doi: 10.1128/jvi.73.9.7619-7626.1999. View Source

Quantitative Differentiation of HSV-gB2 498-505 (SSIEFARL) Versus Alternative HSV Epitopes

Immunodominance: gB498-505 Dominates the HSV‑1‑Specific CD8+ T‑Cell Repertoire

In C57BL/6 mice infected with HSV‑1, the gB498‑505 epitope (SSIEFARL) accounts for 70–90% of the entire HSV‑specific CD8+ T‑cell response, whereas alternative epitopes from gB, gD, and gC collectively contribute less than 30% [1]. This immunodominance hierarchy was quantified using an HSV‑1 deletion mutant lacking the gB498‑505 determinant combined with intracellular IFN‑γ staining.

Immunodominance

Head-to-head

gB498-505 (SSIEFARL): 70–90% of HSV‑specific CD8⁺ T cells All other HSV‑1 epitopes combined: ≤30%

Supports use as reference for HSV CTL quantification

C57BL/6 model; intracellular IFN‑γ staining

Evidence Dimension	Proportion of total HSV‑specific CD8+ T‑cell response directed against a single epitope
Target Compound Data	70–90% of all HSV‑1‑specific CD8+ T cells target gB498‑505 (SSIEFARL)
Comparator Or Baseline	All other HSV‑1 epitopes combined (including additional gB determinants, gD, gC) constitute ≤30%
Quantified Difference	At least 2.3‑fold higher than the sum of all other epitopes
Conditions	C57BL/6 mice infected with HSV‑1 strain KOS; analysis of activated CD8+ T cells from draining lymph nodes

Why This Matters

This extreme immunodominance establishes gB498‑505 as the definitive standard for quantifying HSV‑specific CTL responses; using any other epitope will grossly underestimate the immune response and yield non‑comparable data across studies.

• [1] Wallace ME, Keating R, Heath WR, Carbone FR. The cytotoxic T-cell response to herpes simplex virus type 1 infection of C57BL/6 mice is almost entirely directed against a single immunodominant determinant. J Virol. 1999 Sep;73(9):7619-26. doi: 10.1128/jvi.73.9.7619-7626.1999. View Source

Protective Efficacy: Single‑Epitope Immunization with gB498‑505 Confers Survival Against Lethal HSV‑2 Challenge

Mucosal immunization of C57BL/6 mice with a recombinant vaccinia virus expressing only the gB498‑505 epitope (rVV‑ES‑gB498‑505) conferred 60–75% survival following intranasal challenge with a lethal dose of HSV‑2 strain 186 [1]. In contrast, unimmunized control mice or mice immunized with empty vector exhibited 0% survival. This protection was accompanied by a significant reduction in infectious virus titers in the brain and trigeminal ganglia of challenged animals.

Protective response

Head-to-head

60–75% survival (rVV‑ES‑gB498‑505) 0% survival (unimmunized or vector‑only)

Reported protective response in lethal HSV‑2 challenge model

Intranasal challenge; model-specific endpoint

Evidence Dimension	Survival rate following lethal HSV‑2 intranasal challenge
Target Compound Data	60–75% survival (rVV‑ES‑gB498‑505 immunized mice)
Comparator Or Baseline	0% survival (unimmunized or vector‑only controls)
Quantified Difference	Absolute survival benefit of 60–75 percentage points
Conditions	C57BL/6 mice; recombinant vaccinia virus expressing SSIEFARL fused to adenovirus E3/19K ER insertion sequence; lethal HSV‑2 strain 186 challenge via intranasal route

Why This Matters

This evidence demonstrates that a vaccine targeting the single SSIEFARL epitope is sufficient to confer substantial protection, making this peptide a critical benchmark for evaluating the potency of next‑generation HSV vaccine candidates and validating the functionality of induced CTL responses.

• [1] Blaney JE Jr, Nobusawa E, Brehm MA, Bonneau RH, Mylin LM, Fu TM, Kawaoka Y, Tevethia SS. Immunization with a single major histocompatibility complex class I-restricted cytotoxic T-lymphocyte recognition epitope of herpes simplex virus type 2 confers protective immunity. J Virol. 1998 Dec;72(12):9567-74. doi: 10.1128/jvi.72.12.9567-9574.1998. View Source

Early Antigen Presentation Kinetics: gB498‑505 Peptide‑MHC Complexes Appear Within 2 Hours Post‑Infection

Using brefeldin A to block MHC class I transport, presentation of the gB498‑505 peptide to specific CD8+ T cells was first detected within 2 hours of HSV‑1 infection in vitro [1]. This kinetic profile matches that of the classical early‑gene product HSV‑1 ribonucleotide reductase and is substantially faster than the presentation kinetics of typical “late” (γ2) viral structural proteins such as gC, which require de novo viral DNA synthesis for expression.

Presentation kinetics

Method context

≤2 hpost‑infection

Early presentation may support rapid functional readouts

Brefeldin A assay; comparable to early gene products

Evidence Dimension	Time to first detectable MHC class I presentation post‑infection
Target Compound Data	Within 2 hours (gB498‑505 peptide)
Comparator Or Baseline	Within 2 hours (HSV‑1 ribonucleotide reductase, an early‑gene product); >6–8 hours (typical γ2 late gene products, e.g., gC)
Quantified Difference	Presentation occurs at least 3–4‑fold faster than canonical late structural proteins
Conditions	In vitro HSV‑1 infection of L‑cells; brefeldin A added at indicated times; T‑cell activation measured via IFN‑γ production

Why This Matters

The rapid presentation kinetics explain why gB498‑505‑specific CTL are among the first responders during HSV infection. This property makes the peptide uniquely suited for studying early immune surveillance events and for developing rapid‑readout functional assays that capture the initial wave of T‑cell activation.

• [1] Mueller SN, Jones CM, Smith CM, Heath WR, Carbone FR. The early expression of glycoprotein B from herpes simplex virus can be detected by antigen-specific CD8+ T cells. J Virol. 2003 Feb;77(4):2445-51. doi: 10.1128/jvi.77.4.2445-2451.2003. View Source

Cross‑Reactivity: SSIEFARL Sequence Is Identical in HSV‑1 and HSV‑2, Enabling Pan‑HSV CTL Recognition

The amino acid sequence SSIEFARL is 100% conserved between HSV‑1 (gB residues 498–505) and HSV‑2 (gB residues 496–503) [1]. Consequently, CTL lines generated against either virus recognize and lyse target cells pulsed with the identical peptide. In contrast, many other HSV‑1/HSV‑2 T‑cell epitopes—particularly those derived from gD or gC—exhibit amino acid divergence between serotypes, resulting in serotype‑restricted or reduced‑affinity CTL recognition.

Sequence conservation

Class-level

100% identity between HSV‑1 and HSV‑2

Enables pan‑HSV CTL recognition without serotype bias

Based on sequence alignment; functional confirmation advised

Evidence Dimension	Amino acid sequence identity between HSV‑1 and HSV‑2 homologs
Target Compound Data	100% identity (SSIEFARL in both HSV‑1 gB498‑505 and HSV‑2 gB496‑503)
Comparator Or Baseline	Variable identity; many HSV‑1/HSV‑2 T‑cell epitopes exhibit ≥1 amino acid substitution (e.g., gD1 vs. gD2 epitopes differ at multiple residues)
Quantified Difference	Complete conservation vs. partial divergence
Conditions	Sequence alignment of HSV‑1 strain KOS and HSV‑2 strain 186 glycoprotein B

Why This Matters

The absolute sequence conservation across both HSV serotypes makes SSIEFARL the preferred reagent for studies requiring pan‑HSV CTL detection, avoiding the confounding variable of serotype‑biased epitope recognition that plagues alternative peptide tools.

• [1] Blaney JE Jr, et al. J Virol. 1998 Dec;72(12):9567-74. doi: 10.1128/jvi.72.12.9567-9574.1998. View Source

TCR Repertoire Bias: gB498‑505‑Specific CD8+ T Cells Exhibit a Highly Restricted TCR Vβ Usage

Ex vivo analysis of HSV‑1‑infected C57BL/6 mice revealed that 60% of gB498‑505‑specific CD8+ T cells express the BV10+ TCR β chain, and an additional 20% express BV8S1 [1]. This constrained Vβ usage is not observed for other HSV‑1 epitopes, which typically recruit a more diverse TCR repertoire. The limited TCR diversity has implications for the functional avidity and memory differentiation of the CTL pool.

TCR Vβ bias

Class-level

80%restricted (BV10⁺ & BV8S1⁺)

Restricted repertoire may simplify clonal tracking

Flow‑cytometry based; limited TCR diversity context

Evidence Dimension	Proportion of epitope‑specific CD8+ T cells using dominant TCR Vβ chains
Target Compound Data	60% BV10+, 20% BV8S1 (total 80% restricted Vβ usage)
Comparator Or Baseline	Alternative HSV‑1 epitopes (e.g., from gB, gD, or ribonucleotide reductase) typically exhibit <30% bias toward any single Vβ
Quantified Difference	At least 2‑fold higher clonal restriction than average HSV‑1 epitopes
Conditions	C57BL/6 mice infected with HSV‑1; CD8+ T cells from draining lymph nodes analyzed by flow cytometry with Vβ‑specific monoclonal antibodies

Why This Matters

The highly restricted TCR usage simplifies the identification and tracking of HSV‑specific T‑cell clones using Vβ‑specific reagents, a feature not available for more diverse epitope‑specific populations. This makes SSIEFARL tetramers and Vβ antibodies powerful tools for longitudinal clonal analysis.

• [1] Wallace ME, Keating R, Heath WR, Carbone FR. J Virol. 1999 Sep;73(9):7619-26. doi: 10.1128/jvi.73.9.7619-7626.1999. View Source

Comparative Immunogenicity: Recombinant Viral Vector Delivery of SSIEFARL Induces Higher CD8+ T‑Cell Frequencies Than CpG‑Peptide Adjuvanted Formulations

Immunization of C57BL/6 mice with a recombinant vaccinia virus encoding SSIEFARL as a minigene (VvgB498‑505) induced a significantly higher frequency of peptide‑specific CD8+ T cells compared to immunization with CpG ODN‑adjuvanted SSIEFARL peptide, as measured by MHC‑peptide tetramer staining [1]. However, both immunization modalities conferred comparable protection against acute systemic and mucosal HSV‑2 challenge, indicating that the threshold for protective immunity is achieved by either approach.

Immunogenicity comparison

Head-to-head

Viral vector: higher tetramer⁺ CD8⁺ T‑cell frequency CpG‑peptide: lower frequency, but protective response maintained

Delivery method modulates response magnitude; SSIEFARL remains critical antigen

Model: C57BL/6, intramuscular immunization

Evidence Dimension	Frequency of SSIEFARL‑specific CD8+ T cells in peripheral blood post‑immunization
Target Compound Data	VvgB498‑505: higher tetramer+ CD8+ T‑cell frequency (exact fold‑difference not reported but described as 'lower' for CpG‑peptide)
Comparator Or Baseline	CpG ODN + SSIEFARL peptide: lower tetramer+ CD8+ T‑cell frequency
Quantified Difference	Directional; CpG‑peptide induces a lower but still protective CD8+ T‑cell response
Conditions	C57BL/6 mice; intramuscular immunization; analysis 7–14 days post‑immunization using H‑2Kb/SSIEFARL tetramers

Why This Matters

This comparison establishes a benchmark for the potency of SSIEFARL‑based vaccine platforms and provides a quantitative reference for researchers selecting between viral vector and adjuvanted peptide strategies. The data confirm that SSIEFARL is the critical antigenic component, while the delivery system modulates response magnitude.

• [1] Gierynska M, Kumaraguru U, Eo SK, Lee S, Krieg A, Rouse BT. Induction of CD8 T-cell-specific systemic and mucosal immunity against herpes simplex virus with CpG-peptide complexes. J Virol. 2002 Jul;76(13):6568-76. doi: 10.1128/jvi.76.13.6568-6576.2002. View Source

Validated Application Scenarios for HSV-gB2 498-505 (SSIEFARL) Based on Quantitative Evidence

Quantification of HSV‑Specific CD8+ T‑Cell Responses by MHC‑Tetramer Staining

SSIEFARL‑loaded H‑2Kb tetramers are the gold‑standard reagent for enumerating HSV‑specific CD8+ T cells in C57BL/6 mice. Because 70–90% of the entire HSV‑1‑specific CTL response targets this single epitope [1], tetramer staining with SSIEFARL provides a direct, quantitative readout of the functional antiviral T‑cell compartment. This application is essential for longitudinal studies of T‑cell memory, vaccine immunogenicity assessments, and evaluation of immunomodulatory therapies in preclinical HSV models.

Benchmarking Protective Efficacy of Novel HSV Vaccine Candidates

The established survival benefit of 60–75% conferred by single‑epitope SSIEFARL immunization against lethal HSV‑2 challenge [1] serves as a quantitative benchmark for evaluating next‑generation vaccine platforms. New vaccine candidates can be directly compared to this defined protective threshold; those failing to achieve at least comparable survival in the C57BL/6 intranasal challenge model can be deprioritized early in development. SSIEFARL peptide is also used as the antigenic component in control groups to validate assay sensitivity and challenge model consistency.

Functional CTL Assays: In Vitro Stimulation and Cytotoxicity Readouts

SSIEFARL peptide is the reference antigen for in vitro restimulation of HSV‑specific CTL lines. Peptide‑pulsed target cells elicit robust IFN‑γ production, granzyme B release, and chromium‑release cytotoxicity that is quantitatively superior to responses induced by alternative HSV‑1 or HSV‑2 epitopes [1]. The early presentation kinetics of the gB498‑505 peptide (detectable within 2 hours of infection) [2] further enable rapid functional assays that capture the earliest wave of T‑cell activation, making SSIEFARL the preferred tool for high‑throughput screening of immune modulators.

T‑Cell Receptor Repertoire Analysis and Clonal Tracking

The highly restricted TCR Vβ usage of SSIEFARL‑specific CD8+ T cells—60% BV10+ and 20% BV8S1 [1]—simplifies the identification and longitudinal tracking of individual T‑cell clones in adoptive transfer and fate‑mapping studies. This property is not shared by most other HSV epitopes, which recruit diverse TCR repertoires that obscure clonal dynamics. Researchers can use a limited panel of Vβ‑specific antibodies in combination with SSIEFARL tetramers to monitor clonal expansion, contraction, and memory formation with unparalleled resolution.

Application

Selection Property

Validation Focus

HSV‑specific CD8⁺ T‑cell quantification

H‑2K^b‑restricted immunodominant epitope

Tetramer staining specificity and CTL enumeration in C57BL/6 model

Research vaccine candidate evaluation

Reported single‑epitope protective response threshold

Survival endpoint context in intranasal HSV‑2 challenge model

In vitro CTL functional assays

Early presentation kinetics and robust restimulation capacity

IFN‑γ production, cytotoxicity, and rapid‑readout assay responsiveness

T‑cell clonal tracking and repertoire analysis

Restricted TCR Vβ usage (BV10⁺, BV8S1⁺)

Clonal expansion, contraction, and memory formation using Vβ‑specific antibodies

• [1] Wallace ME, et al. J Virol. 1999 Sep;73(9):7619-26. doi: 10.1128/jvi.73.9.7619-7626.1999. View Source
• [2] Mueller SN, et al. J Virol. 2003 Feb;77(4):2445-51. doi: 10.1128/jvi.77.4.2445-2451.2003. View Source